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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the patient eligibility criteria and
experimental protocols relevant to the clinical trials of FCX-007, a gene therapy candidate for
the treatment of Recessive Dystrophic Epidermolysis Bullosa (RDEB).

Patient Eligibility Criteria

Patients considered for enrollment in FCX-007 clinical trials must meet specific inclusion and
exclusion criteria to ensure patient safety and the integrity of the trial data. These criteria are
summarized below.

Quantitative Eligibility Criteria Summary
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Criteria Category Inclusion Criteria Exclusion Criteria

Phase I: = 18 years[1][2]
Age Phase II: = 7 years[1][2] Phase

lll: = 2 years[3]

Clinical diagnosis of Recessive

Diagnosis Dystrophic Epidermolysis
Bullosa (RDEB)[2][4]

Confirmed mutation in the
Genetic Confirmation -
COL7A1 gene[3][5]

Receipt of a chemical or
biological investigational

Prior Treatment - product for the specific
treatment of RDEB within the
last 3 to 6 months[4][5]

Active infection with Human
Immunodeficiency Virus (HIV),

Infections - Hepatitis B, or Hepatitis C[3][4]
Evidence of other systemic
infection[3][4]

Current evidence or history of
) metastatic squamous cell
Malignancy - . S
carcinoma at the injection

site[4][5]

Presence of COL7
antibodies[3][5]

Antibodies -

Medical instability that limits

the ability to travel to the
General Health - investigative site[3][4] Clinically

significant abnormal laboratory

results[4]

P /B tfeedi Female participants who are
regnancy/Breastfeedin -
g ’ ’ pregnant or breastfeeding[3][5]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://epidermolysisbullosanews.com/fcx-007/
https://trial.medpath.com/clinical-trial/8cd309ed73ba48d8/nct02810951-fcx-007-genetically-modified-autologous-human-dermal-fibroblasts-recessive-dystrophic
https://epidermolysisbullosanews.com/fcx-007/
https://trial.medpath.com/clinical-trial/8cd309ed73ba48d8/nct02810951-fcx-007-genetically-modified-autologous-human-dermal-fibroblasts-recessive-dystrophic
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://trial.medpath.com/clinical-trial/8cd309ed73ba48d8/nct02810951-fcx-007-genetically-modified-autologous-human-dermal-fibroblasts-recessive-dystrophic
https://clinicaltrials.gov/study/NCT02810951
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://www.withpower.com/trial/phase-3-epidermolysis-bullosa-5-2020-3fd6b
https://clinicaltrials.gov/study/NCT02810951
https://www.withpower.com/trial/phase-3-epidermolysis-bullosa-5-2020-3fd6b
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://clinicaltrials.gov/study/NCT02810951
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://clinicaltrials.gov/study/NCT02810951
https://clinicaltrials.gov/study/NCT02810951
https://www.withpower.com/trial/phase-3-epidermolysis-bullosa-5-2020-3fd6b
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://www.withpower.com/trial/phase-3-epidermolysis-bullosa-5-2020-3fd6b
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://clinicaltrials.gov/study/NCT02810951
https://clinicaltrials.gov/study/NCT02810951
https://ctv.veeva.com/study/a-study-of-fcx-007-for-recessive-dystrophic-epidermolysis-bullosa
https://www.withpower.com/trial/phase-3-epidermolysis-bullosa-5-2020-3fd6b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Known allergy to any of the

Allergies ]
constituents of the product[3]

Experimental Protocols

The production and administration of FCX-007 involves a multi-step process, from patient
biopsy to the injection of the genetically modified cell product. The following sections detail the
key experimental protocols.

Fibroblast Isolation and Culture

Objective: To isolate and expand autologous dermal fibroblasts from a patient's skin biopsy.
Methodology:
» Biopsy Collection: A small skin biopsy is obtained from the patient.[6]

o Fibroblast Isolation: The dermal layer of the biopsy is separated, and fibroblasts are isolated
from the tissue. These cells are the primary producers of extracellular matrix proteins,
including collagen.[1]

e Cell Culture and Expansion: The isolated fibroblasts are cultured and expanded in a
laboratory setting.[7] This process creates a sufficient number of cells for genetic
modification and subsequent treatment. A personalized cell bank of the genetically modified
fibroblasts is cryogenically stored to serve as a long-term source for the patient's therapeutic
needs.[6]

Genetic Modification of Fibroblasts

Objective: To introduce a functional copy of the COL7A1 gene into the patient's fibroblasts.
Methodology:

o Vector: A self-inactivating (SIN) lentiviral vector is used to deliver the COL7A1 gene.[6] This
type of vector is designed for safety, as it does not replicate.
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e Transduction: The expanded fibroblasts are transduced with the lentiviral vector carrying the
COL7AL1 gene. This process genetically modifies the cells to produce functional type VII
collagen (COL7).[7][8]

FCX-007 Administration and Wound Assessment
Objective: To deliver the genetically modified fibroblasts to the patient's wounds and assess the
treatment's efficacy.

Methodology:

o Administration: FCX-007, a suspension of the genetically modified autologous fibroblasts, is
administered via intradermal injections directly into and around the patient's blisters and
wounds.[1][8]

o Wound Assessment: The healing of treated wounds is monitored at specified time points
(e.g., 4, 12, 25, and 52 weeks) using methods such as digital photography and biopsies.[1]
For comparison, in some studies, a similar untreated wound on the same patient is also
monitored.[7] The primary outcome is often the change in wound surface area.[9]

Visualizations
Signaling Pathway of FCX-007 Mechanism of Action
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Start: Patient Enrollment

[ 1. Skin Biopsy Collection ]

2. Fibroblast Isolation
and Expansion

3. Lentiviral Transduction
with COL7A1 Gene

o

4. Quality Control of FCX-007

dsS

5. Intradermal Injection
of FCX-007 into Wounds

l

6. Patient Follow-up and
Wound Assessment

End of Treatment Cycle
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Potential Participant Pool

Inclusion Criteria Met?

[ Clinical Diagnosis of RDEB? ]

Yes
Y
[Confirmed COL7A1 Mutation? j
Yes
\
[ Correct Age for Trial Phase? j
Exclusion Criteria Met? No
No
No HIV, Hep B/C, or
2 No

Systemic Infection?

Yes No

No History of SCC
at Injection Site?

No COL7 Antibodies? No

Eligible for Trial

Ineligible for Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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